Cas no 99420-75-4 (5-Methylpyrimidine-2-carboxylic acid)

5-Methylpyrimidine-2-carboxylic acid is a heterocyclic organic compound featuring a pyrimidine core substituted with a methyl group at the 5-position and a carboxylic acid moiety at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and coordination chemistry. The carboxylic acid group enables further functionalization through amidation, esterification, or metal complexation, while the methyl group enhances stability and influences electronic properties. Its high purity and well-defined reactivity make it valuable for research and industrial processes requiring precise molecular modifications. The compound is typically characterized by NMR, HPLC, and mass spectrometry to ensure quality and consistency.
5-Methylpyrimidine-2-carboxylic acid structure
99420-75-4 structure
Product Name:5-Methylpyrimidine-2-carboxylic acid
CAS No:99420-75-4
MF:C6H6N2O2
MW:138.124041080475
MDL:MFCD09910349
CID:797111
PubChem ID:15160170
Update Time:2025-05-21

5-Methylpyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methylpyrimidine-2-carboxylic acid
    • 2-Pyrimidinecarboxylicacid, 5-methyl-
    • 2-Pyrimidinecarboxylicacid,5-methyl-(6ci,9ci)
    • 5-METHYL-PYRIMIDINE-2-CARBOXYLIC ACID
    • 2-PYRIMIDINECARBOXYLIC ACID,5-METHYL
    • 5-METHYL-2-PYRIMIDINECARBOXYLIC ACID
    • 5-Methyl-pyrimidin-2-carbonsaeure
    • RB3298
    • 2-Pyrimidinecarboxylic acid, 5-methyl- (6CI,9CI)
    • 2-PYRIMIDINECARBOXYLIC ACID, 5-METHYL-
    • 5-methyl-2-pyrimidinecarboxylicacid
    • BADCKQUVPNDPJZ-UHFFFAOYSA-N
    • PB29748
    • ST1141065
    • AB0065703
    • Z5426
    • A11327
    • 2-Pyrimidinecar
    • SY022989
    • MFCD09910349
    • 99420-75-4
    • J-517830
    • DTXSID00569324
    • CS-W022418
    • 2-PYRIMIDINECARBOXYLICACID,5-METHYL-
    • DS-11238
    • EN300-192898
    • FT-0647365
    • 5-METHYLPYRIMIDINE-2-CARBOXYLICACID
    • 2-PYRIMIDINECARBOXYLIc acid,5-METHYL-
    • AMY15710
    • Z1198261922
    • AKOS006310880
    • SCHEMBL9852803
    • DB-080596
    • MDL： MFCD09910349
    • Inchi： 1S/C6H6N2O2/c1-4-2-7-5(6(9)10)8-3-4/h2-3H,1H3,(H,9,10)
    • InChI Key： BADCKQUVPNDPJZ-UHFFFAOYSA-N
    • SMILES： OC(C1=NC=C(C)C=N1)=O

Computed Properties

  • Exact Mass: 138.04300
  • Monoisotopic Mass: 138.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.1
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.319
  • Melting Point: 157-161 ºC
  • Boiling Point: 362.8°C at 760 mmHg
  • Flash Point: 173 ºC
  • Refractive Index: 1.566
  • PSA: 63.08000
  • LogP: 0.48320

5-Methylpyrimidine-2-carboxylic acid Security Information

5-Methylpyrimidine-2-carboxylic acid Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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